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Property Comparison at a Glance

Property 1,10-Decanediol 1,11-Undecanediol

CAS Number 112-47-0 [1] 765-04-8 [2]

Molecular Formula  CioH220:2 [1] C11H2402 [2]

Molecular Weight 174.28 g/mol [1] 188.31 g/mol [2]

Appearance White crystalline solid (needle-shaped) [3] White solid [2]

Melting Point 72-75 °C [4], 81.7 °C [4], 345.7 K (72.6 °C) [1] 62-65 °C [2]

Boiling Point ~297 °C (at 1013 hPa) [4] ~318.7 °C (at 760 mmHg)
[2]

Heat of Fusion 41.7 kJImol (at 345.5 K) [1], 44.0 kJ-mol—* [4] Data not available in search

(AfusH) results

Primary Medicine intermediate, organic synthesis, Essence, perfume [2]

Applications nitrification inhibitor [3] [4]
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Experimental Data and Protocols

Detailed experimental methodologies are available for 1,10-Decanediol, providing a model for

characterization that could be applied to 1,11-Undecanediol.

Heat Capacity and Phase Transition Analysis (for 1,10-
Decanediol)

e Objective: To determine heat capacity, melting temperature, and enthalpy/entropy of fusion [3].

e Method: Heat capacity measurements were conducted using an automated adiabatic calorimeter
across 80-370 K. The sample mass was 3.8001 g (21.8046 mmol). The melting temperature, molar
enthalpy, and entropy of fusion were also determined using Differential Scanning Calorimetry
(DSC) [3].

¢ Key Findings: The heat capacity curve showed stability from 80-330 K, with a phase transition
between 331-354 K. The molar enthalpy of fusion was determined to be 41.7 kJ/mol [3] [1].

Kinetic Decomposition Parameters

e Objective: To determine the kinetic parameters of thermal decomposition [3].

¢ Method: Analysis was performed using Thermogravimetric Analysis (TGA) and Derivative
Thermogravimetry (DTG) [3].

¢ Key Findings: The TGA and DTG curves provided the data needed to calculate the kinetic
parameters of the compound's decomposition [3].

Synthesis Pathways

The synthesis of 1,10-Decanediol has been well-studied, with several efficient catalytic routes reported. A

generalized workflow for these methods is illustrated below.
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(Starting MateriaD

Reagent: NaBHa4 / EtOH
Catalyst: CeCls

Catalytic Reduction

Work-up & Isolation

Yield: 93%

1,10-Decanediol

Click to download full resolution via product page

Diagram: A generalized catalytic reduction pathway for synthesizing 1,10-Decanediol, based on methods

using reagents like sodium borohydride and cerium(1II) chloride catalyst [4].

¢ Catalytic Reduction: A high-yield (93%) synthesis involves reducing dimethyl sebacate with sodium
borohydride in ethanol, using cerium(lll) chloride as a catalyst [4].

¢ Electrochemical Reduction: An alternative method with 95% efficiency uses the electrochemical
reduction of diethyl sebacate in liquid ammonia [4].

Application and Research Context

e 1,10-Decanediol: Well-established as a medicine intermediate and in organic synthesis. It also
shows promise as a nitrification inhibitor in agriculture, reducing nitrogen loss from soil [3] [4].
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¢ 1,11-Undecanediol: Currently, its primary industrial use is in fragrances and perfumes [2]. Market
research indicates it is a specialty chemical with applications in polymers, lubricants, and cosmetics,
though specific experimental data for these uses is limited in the searched literature [5].

Knowledge Gaps and Future Research

This comparison highlights a significant disparity in available public scientific data. While 1,10-Decanediol
is well-characterized, detailed thermochemical data and experimental results for 1,11-Undecanediol are

scarce.

Future experimental work could focus on:

e Bridging the Data Gap: Conducting adiabatic calorimetry, DSC, and TGA on 1,11-Undecanediol to

obtain its fundamental thermochemical properties.
e Performance Comparison: Designing experiments to directly compare the efficacy of both diols in

specific applications, such as polymer synthesis or as nitrification inhibitors.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b571510#comparison-of-undecane-1-11-diol-with-1-10-

decanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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